Cas no 2172125-09-4 (2-(cyclobutylmethoxy)-1,3-thiazol-5-amine)

• Product Name: 2-(cyclobutylmethoxy)-1,3-thiazol-5-amine
• CAS No: 2172125-09-4
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 6283456
• PubChem ID: 165961241
• Update Time: 2025-05-22

2-(cyclobutylmethoxy)-1,3-thiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(cyclobutylmethoxy)-1,3-thiazol-5-amine
• EN300-1294640
• 2172125-09-4

• Inchi： 1S/C8H12N2OS/c9-7-4-10-8(12-7)11-5-6-2-1-3-6/h4,6H,1-3,5,9H2
• InChI Key： KGIGSIFOQBENHZ-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1OCC1CCC1)N

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.4Ų

Additional information on 2-(cyclobutylmethoxy)-1,3-thiazol-5-amine

Comprehensive Overview of 2-(cyclobutylmethoxy)-1,3-thiazol-5-amine (CAS No. 2172125-09-4)

2-(cyclobutylmethoxy)-1,3-thiazol-5-amine is a specialized organic compound with the CAS number 2172125-09-4, belonging to the thiazole family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of a cyclobutylmethoxy group and an amine functionality on the thiazole ring makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a building block for drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 2-(cyclobutylmethoxy)-1,3-thiazol-5-amine has surged, driven by advancements in medicinal chemistry and the need for more efficient therapeutic agents. The compound's thiazole core is known for its electron-rich nature, which facilitates interactions with biological targets. This property aligns with current trends in drug design, where researchers prioritize molecules with high binding affinity and selectivity. Additionally, the cyclobutyl moiety introduces steric constraints that can enhance metabolic stability, a critical factor in optimizing drug candidates.

The synthesis of 2-(cyclobutylmethoxy)-1,3-thiazol-5-amine typically involves multi-step organic reactions, including cyclization and functional group transformations. Its CAS registry number 2172125-09-4 ensures precise identification in chemical databases, aiding researchers in patent searches and regulatory compliance. The compound's solubility and stability profiles are also under investigation, as these properties influence its formulation in potential drug products. With the rise of AI-driven drug discovery, such compounds are increasingly screened in silico to predict their pharmacokinetic and toxicological behaviors.

From an industrial perspective, 2-(cyclobutylmethoxy)-1,3-thiazol-5-amine is valued for its scalability and compatibility with green chemistry principles. Manufacturers are exploring catalytic methods to reduce waste and improve yield, addressing sustainability concerns in chemical production. Furthermore, the compound's potential applications extend beyond pharmaceuticals; it is being studied in material science for developing functional polymers and coatings. This interdisciplinary relevance makes it a hot topic in both academic and industrial circles.

User queries often focus on the price, suppliers, and synthetic protocols for CAS 2172125-09-4, reflecting its commercial and research significance. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize this compound, ensuring purity and consistency. As the scientific community continues to explore its derivatives, 2-(cyclobutylmethoxy)-1,3-thiazol-5-amine remains a promising candidate for innovation in multiple fields.